Cas no 36519-42-3 (Serpentinine)

• Product Name: Serpentinine
• CAS No: 36519-42-3
• MF: C₄₂H₄₅N₄O₅
• MW: 685.830510854721
• CID: 311667
• PubChem ID: 5351576
• Update Time: 2025-07-09

Serpentinine Chemical and Physical Properties

Names and Identifiers

• Oxayohimbanium, 3,4,5,6,16,17-hexadehydro-6-[ (16S,19E)-19, 20-didehydro-16-(methoxycarbonyl)corynan-17-yl]-16-(methoxycarbony l)-19-methyl-, (19.alpha.)-
• Serpentinine
• Oxayohimbanium, 3,4,5,6,16,17-hexadehydro-6-[ (16S,19E)-19, 20-didehydro-16-(methoxycarbonyl)corynan-17-yl]-16-(methoxycarbon
• 3,5,6,16,17-Pentadehydro-6-[(16S,19E)-19,20-didehydro-16-(methoxycarbonyl)corynan-17-yl]-16-methoxycarbonyl-19α-methyl-18-oxayohimban-4-ium
• NSC72123
• (Z)-8-(2-(3-Ethylidene-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl)-3-methoxy-3-oxopropyl)-1-(methoxycarbonyl)-4-methyl-4,4a,5,13,14,14a-hexahydroindolo[2,3-a]pyrano[3,4-g]quinolizin-6-ium
• AKOS032948578
• HY-N1293
• Oxayohimbanium, 3,4,5,6,16,17-hexadehydro-6-((16S,19E)-19,20-didehydro-16-(methoxycarbonyl)corynan-17-yl)-16-(methoxycarbonyl)-19-methyl-, (19alpha)-
• NSC 72123
• CS-0016697
• 36519-42-3
• DA-67548
• 3,5,6,16,17-Pentadehydro-6-[(16S,19E)-19,20-didehydro-16-(methoxycarbonyl)corynan-17-yl]-16-methoxycarbonyl-19alpha-methyl-18-oxayohimban-4-ium
• Oxayohimbanium, 3,4,5,6,16,17-hexadehydro-6-((16S,19E)-19,20-didehydro-16-(methoxycarbonyl)corynan-17-yl)-16-(methoxycarbonyl)-19-methyl-, (19alpha)-(9CI)
• methyl 11-(2-((3Z)-3-ethylidene-2,4,6,7,12,12b-hexahydro-1H-indolo(2,3-a)quinolizin-2-yl)-3-methoxy-3-oxopropyl)-16-methyl-17-oxa-3-aza-13-azoniapentacyclo(11.8.0.02,10.04,9.015,20)henicosa-1(13),2(10),4,6,8,11,18-heptaene-19-carboxylate
• Methyl 11-[2-[(3Z)-3-ethylidene-2,4,6,7,12,12b-hexahydro-1H-indolo[2,3-a]quinolizin-2-yl]-3-methoxy-3-oxopropyl]-16-methyl-17-oxa-3-aza-13-azoniapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-1(13),2(10),4,6,8,11,18-heptaene-19-carboxylate
• [ "" ]

• Inchi： 1S/C42H44N4O5/c1-5-24-19-45-15-14-27-26-10-6-8-12-34(26)43-39(27)36(45)17-29(24)31(41(47)49-3)16-25-20-46-21-32-23(2)51-22-33(42(48)50-4)30(32)18-37(46)40-38(25)28-11-7-9-13-35(28)44-40/h5-13,20,22-23,29-32,36,43H,14-19,21H2,1-4H3/p+1/b24-5+
• InChI Key： QWAUBSSAJRGKPX-ZXKDJJQISA-O
• SMILES： O1C=C(C(=O)OC)C2CC3C4=C(C5C=CC=CC=5N4)C(=C[N+]=3CC2C1C)CC(C(=O)OC)C1/C(=C/C)/CN2CCC3C4C=CC=CC=4NC=3C2C1

Computed Properties

• Exact Mass: 684.33100
• Monoisotopic Mass: 685.33899555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 51
• Rotatable Bond Count: 7
• Complexity: 1400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 5.6

Experimental Properties

• Color/Form: Powder
• PSA: 97.63000
• LogP: 5.81830

Serpentinine Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Corynanthean-type alkaloids Corynanthean-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Corynanthean-type alkaloids

Additional information on Serpentinine

Recent Advances in Serpentinine (36519-42-3) Research: A Comprehensive Review

Serpentinine (CAS: 36519-42-3) is a bioactive alkaloid compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its mechanisms of action, pharmacological effects, and potential use in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases. This research brief aims to synthesize the latest findings on Serpentinine, providing a comprehensive overview of its current status in drug discovery and development.

One of the most notable advancements in Serpentinine research is its demonstrated anticancer activity. A 2023 study published in the Journal of Medicinal Chemistry revealed that Serpentinine exhibits potent cytotoxicity against several cancer cell lines, including breast, lung, and colon cancers. The compound was found to induce apoptosis through the activation of caspase-3 and caspase-9 pathways, while also inhibiting the PI3K/AKT/mTOR signaling axis, which is often dysregulated in cancer. These findings suggest that Serpentinine could serve as a promising lead compound for the development of novel anticancer agents.

In addition to its anticancer properties, Serpentinine has shown neuroprotective effects in preclinical models of neurodegenerative diseases. Research published in Neuropharmacology (2023) demonstrated that Serpentinine reduces oxidative stress and neuroinflammation in a mouse model of Parkinson's disease. The compound was found to upregulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx), while also inhibiting the production of pro-inflammatory cytokines like TNF-α and IL-6. These results highlight the potential of Serpentinine as a therapeutic agent for neurodegenerative disorders.

Another area of active research is the antimicrobial activity of Serpentinine. A recent study in Antimicrobial Agents and Chemotherapy (2024) reported that Serpentinine exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The compound was found to disrupt bacterial cell membrane integrity and inhibit biofilm formation, suggesting a novel mechanism of action that could circumvent existing resistance mechanisms. These findings position Serpentinine as a potential candidate for addressing the global challenge of antimicrobial resistance.

Despite these promising findings, challenges remain in the development of Serpentinine as a therapeutic agent. Pharmacokinetic studies have revealed that the compound has low oral bioavailability and rapid metabolism, which may limit its clinical utility. However, recent efforts in drug formulation, such as the development of nanoparticle-based delivery systems, have shown potential in overcoming these limitations. A 2024 study in the International Journal of Pharmaceutics demonstrated that liposomal encapsulation of Serpentinine significantly improved its plasma half-life and tissue distribution in rodent models.

In conclusion, Serpentinine (36519-42-3) represents a multifaceted compound with significant therapeutic potential across multiple disease areas. While challenges in drug development persist, recent advances in understanding its mechanisms of action and improvements in formulation strategies have brought this compound closer to clinical translation. Future research should focus on optimizing its pharmacokinetic properties and conducting rigorous preclinical safety assessments to facilitate its transition into human trials.